Cas no 1178393-46-8 (6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide)
6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide is a specialized pyridazine derivative with applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyridazine core coupled with an isobutyl-methyl-amide moiety, enhancing its reactivity and potential as an intermediate in synthetic chemistry. The compound’s distinct functional groups make it valuable for constructing complex molecules, particularly in drug discovery where pyridazine scaffolds are of interest. Its stability under standard conditions and compatibility with further derivatization contribute to its utility in multi-step synthesis. Researchers may employ this compound in the development of biologically active agents, leveraging its modular design for targeted modifications.
1178393-46-8 structure
Product Name:6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide
CAS No:1178393-46-8
MF:C10H14ClN3O
MW:227.690660953522
CID:823613
PubChem ID:60858215
Update Time:2025-06-08
6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-N-isobutyl-N-methylpyridazine-3-carboxamide
- 6-chloro-N-methyl-N-(2-methylpropyl)pyridazine-3-carboxamide
- 6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide
- 1178393-46-8
- SCHEMBL20460420
- DB-002609
- F52439
- AKOS010077797
- DTXSID80734038
-
- Inchi： 1S/C10H14ClN3O/c1-7(2)6-14(3)10(15)8-4-5-9(11)13-12-8/h4-5,7H,6H2,1-3H3
- InChI Key： VJWBTWAXQUPJRW-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(N(C)CC(C)C)=O)N=N1
Computed Properties
- Exact Mass: 227.0825398g/mol
- Monoisotopic Mass: 227.0825398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.1Ų
6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C610088-5mg |
6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide |
1178393-46-8 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C610088-10mg |
6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide |
1178393-46-8 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C610088-50mg |
6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide |
1178393-46-8 | 50mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM164587-1g |
6-chloro-N-isobutyl-N-methylpyridazine-3-carboxamide |
1178393-46-8 | 95% | 1g |
$505 | 2021-08-05 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XY0067-5g |
6-chloro-N-isobutyl-N-methylpyridazine-3-carboxamide |
1178393-46-8 | 95% | 5g |
$2160 | 2023-09-07 | |
| Chemenu | CM164587-1g |
6-chloro-N-isobutyl-N-methylpyridazine-3-carboxamide |
1178393-46-8 | 95% | 1g |
$837 | 2023-03-07 | |
| Alichem | A029190145-1g |
6-Chloro-N-isobutyl-N-methylpyridazine-3-carboxamide |
1178393-46-8 | 95% | 1g |
$436.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1154652-1g |
6-Chloro-N-isobutyl-N-methylpyridazine-3-carboxamide |
1178393-46-8 | 98% | 1g |
￥7614.00 | 2024-08-09 |
6-Chloro-pyridazine-3-carboxylic acid isobutyl-methyl-amide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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